![molecular formula C21H18N2O3 B4831977 N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide](/img/structure/B4831977.png)
N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide
Overview
Description
N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide, also known as CMAF, is a synthetic compound that has gained a lot of attention in the scientific community due to its potential as a research tool. CMAF has been found to have a range of biochemical and physiological effects, making it a valuable compound for studying various biological processes.
Mechanism of Action
The mechanism of action of N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes involved in gene expression and cell proliferation. Additionally, N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has been found to activate the transient receptor potential vanilloid 1 (TRPV1) receptor, which is involved in pain sensation.
Biochemical and Physiological Effects:
N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has been found to have a range of biochemical and physiological effects. N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has been found to inhibit the production of prostaglandins, which are involved in inflammation and pain. N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has been found to increase the production of reactive oxygen species (ROS), which are involved in cellular signaling and oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. Additionally, N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has been found to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. However, one limitation of using N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide in lab experiments is its potential toxicity, which may limit its use in certain studies.
Future Directions
There are several future directions for the study of N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide. One direction is the development of N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide derivatives with improved pharmacological properties, such as increased potency and decreased toxicity. Another direction is the study of the role of N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide in other biological processes, such as cell differentiation and immune function. Additionally, the development of N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide-based therapies for cancer, inflammation, and pain is an area of active research.
Conclusion:
In conclusion, N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide is a synthetic compound that has gained a lot of attention in the scientific community due to its potential as a research tool. N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has been found to have a range of biochemical and physiological effects, making it a valuable compound for studying various biological processes. The synthesis method of N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide is well-established, and its scientific research applications include studies on cancer, inflammation, and pain. While there are advantages and limitations to using N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide in lab experiments, there are also several future directions for the study of N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide, including the development of N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide derivatives and the study of its role in other biological processes.
Scientific Research Applications
N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has been used in a range of scientific research applications, including studies on cancer, inflammation, and pain. N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential anti-cancer agent. N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has also been found to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. Additionally, N-[2-(cinnamoylamino)-4-methylphenyl]-2-furamide has been found to have analgesic effects, making it a potential treatment for pain.
properties
IUPAC Name |
N-[4-methyl-2-[[(Z)-3-phenylprop-2-enoyl]amino]phenyl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O3/c1-15-9-11-17(23-21(25)19-8-5-13-26-19)18(14-15)22-20(24)12-10-16-6-3-2-4-7-16/h2-14H,1H3,(H,22,24)(H,23,25)/b12-10- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFYLVYPGNRXZIM-BENRWUELSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C=CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)/C=C\C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl [2,4-dioxo-3-(2-phenylethyl)-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-1(2H)-yl]acetate](/img/structure/B4831904.png)
![4-[4-(4-chlorophenoxy)butyl]morpholine](/img/structure/B4831913.png)
![2-phenyl-N-[5-(3-pyridinyl)-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide](/img/structure/B4831920.png)
![N-(4-chlorobenzyl)-N'-[3-(methylthio)phenyl]urea](/img/structure/B4831940.png)
![6-(3,5-dimethylphenyl)-4-(4-hydroxyphenyl)-1-methyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione](/img/structure/B4831942.png)
![N-({[4-(1,3-benzoxazol-2-yl)-3-hydroxyphenyl]amino}carbonothioyl)-3-bromobenzamide](/img/structure/B4831947.png)
![dimethyl 2-{[N-(2-methoxy-5-methylphenyl)-N-(phenylsulfonyl)glycyl]amino}terephthalate](/img/structure/B4831994.png)
![2-(3-chlorophenyl)-4-[(4-methyl-1-piperidinyl)carbonyl]quinoline](/img/structure/B4831999.png)
![3-ethyl-5-[3-(trifluoromethyl)benzylidene]-1,3-thiazolidine-2,4-dione](/img/structure/B4832007.png)
![6-(methoxymethyl)-2-phenyl-1H-pyrazolo[3,4-b]pyridine-3,4(2H,7H)-dione](/img/structure/B4832022.png)
![N-(2-furylmethyl)-4-methoxy-3-[(propylamino)sulfonyl]benzamide](/img/structure/B4832025.png)